Cas no 87689-63-2 (2,5-diethyl-N-(oxiran-2-ylmethyl)-N-(1-phenylethyl)benzenesulfonamide)

• Product Name: 2,5-diethyl-N-(oxiran-2-ylmethyl)-N-(1-phenylethyl)benzenesulfonamide
• CAS No: 87689-63-2
• MF: C₂₁H₂₇NO₃S
• MW: 373.508984804153
• CID: 1909092
• PubChem ID: 187621
• Update Time: 2025-04-21

2,5-diethyl-N-(oxiran-2-ylmethyl)-N-(1-phenylethyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,5-diethyl-N-(oxiran-2-ylmethyl)-N-(1-phenylethyl)benzenesulfonamide
• Benzenesulfonamide, 2,5-diethyl-N-(2-oxiranylmethyl)-N-(1-phenylethyl)-
• 87689-63-2
• DTXSID801007740
• 2,5-Diethyl-N-[(oxiran-2-yl)methyl]-N-(1-phenylethyl)benzene-1-sulfonamide

• Inchi： 1S/C21H27NO3S/c1-4-17-11-12-18(5-2)21(13-17)26(23,24)22(14-20-15-25-20)16(3)19-9-7-6-8-10-19/h6-13,16,20H,4-5,14-15H2,1-3H3
• InChI Key： GCHGJIAZVSJCLM-UHFFFAOYSA-N
• SMILES： S(C1C=C(CC)C=CC=1CC)(N(C(C)C1C=CC=CC=1)CC1CO1)(=O)=O

Computed Properties

• Exact Mass: 373.17116490Da
• Monoisotopic Mass: 373.17116490Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 58.3Ų